Cas no 561303-25-1 ((2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid
• CAS No: 561303-25-1
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 4460363
• PubChem ID: 11739636
• Update Time: 2025-05-24

(2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan, 1-methyl-N-[(phenylmethoxy)carbonyl]-
• (2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1-methyl-1H-indol-3-yl)propanoic acid
• SCHEMBL9082551
• EN300-28298800
• 561303-25-1

• Inchi： 1S/C20H20N2O4/c1-22-12-15(16-9-5-6-10-18(16)22)11-17(19(23)24)21-20(25)26-13-14-7-3-2-4-8-14/h2-10,12,17H,11,13H2,1H3,(H,21,25)(H,23,24)/t17-/m0/s1
• InChI Key： KKPZELGUGPLHES-KRWDZBQOSA-N
• SMILES： C(O)(=O)[C@H](CC1C2=C(C=CC=C2)N(C)C=1)NC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 352.14230712Da
• Monoisotopic Mass: 352.14230712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid

(2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid (CAS No. 561303-25-1): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid (CAS No. 561303-25-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a derivative of tryptophan, a key amino acid involved in various biological processes, and features a benzyl carbamate protecting group on the amino moiety and a 1-methylindole substituent on the carboxylic acid side chain. The unique structural features of this compound make it an attractive candidate for the development of novel drugs targeting various diseases.

The molecular formula of (2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid is C₁₉H₂₀N₂O₄, with a molecular weight of approximately 344.37 g/mol. The compound exists as a white crystalline solid and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its chemical structure includes a chiral center at the α-carbon, which imparts enantiomeric specificity to the molecule, making it particularly valuable in the synthesis of chiral drugs.

The synthesis of (2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid has been extensively studied in recent years. One common approach involves the coupling of L-tryptophan with benzyl chloroformate to form the protected amino acid, followed by the introduction of the 1-methylindole substituent through a variety of methods, including transition metal-catalyzed cross-coupling reactions and nucleophilic substitution reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability, making it essential for researchers to optimize each step to achieve high-quality products.

In terms of its biological activity, (2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid has shown promising results in several areas of medicinal chemistry. One notable application is its potential as an inhibitor of protein-protein interactions (PPIs), which are critical for many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated that this compound can selectively disrupt specific PPIs, thereby modulating signaling pathways involved in cell proliferation and apoptosis.

Another area where (2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid has shown promise is in the treatment of inflammatory diseases. Inflammation is a complex biological response to injury or infection and is characterized by the activation of immune cells and the production of pro-inflammatory cytokines. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of (2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid have also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and favorable metabolic stability, making it a promising candidate for further development as an oral drug. However, further research is needed to optimize its pharmacokinetic profile and minimize potential side effects.

In addition to its therapeutic applications, (2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid has also been used as a building block in the synthesis of more complex molecules. Its unique structural features make it an excellent starting material for the preparation of peptidomimetics and other bioactive compounds. For example, recent studies have explored the use of this compound in the development of peptidomimetic inhibitors targeting specific enzymes involved in disease pathways.

The safety profile of (2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid has been evaluated through various preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, (2S)-2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-indol-3-yl)propanoic acid (CAS No. 561303-25-1) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research continues to explore its therapeutic applications and optimize its properties for clinical use.